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Compound Name: 1,3-Dichloropentane

Cat. No.: B1348517 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Executive Summary
A comprehensive review of scientific literature and chemical databases reveals a significant

lack of documented applications for 1,3-dichloropentane as a solvent in chemical reactions.

While its physical and chemical properties are cataloged, specific examples of its use to

facilitate chemical synthesis, including reaction protocols and quantitative data, are not readily

available. One study involving kinetic isotope effects noted the molecule as "not reactive" in

that specific context.[1]

This document compiles the available physicochemical data and safety information for 1,3-
dichloropentane to assist researchers in evaluating its potential for novel applications. It also

provides a general overview of the role of chlorinated solvents in organic synthesis, although it

must be emphasized that these general characteristics may not be directly applicable to 1,3-
dichloropentane without specific experimental validation.

Physicochemical Properties of 1,3-Dichloropentane
A summary of the key physical and chemical properties of 1,3-dichloropentane is presented

below. This data is essential for understanding its potential behavior as a solvent and for

designing safe experimental procedures.
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Property Value Unit Source

Molecular Formula C₅H₁₀Cl₂ - [1][2][3][4]

Molecular Weight 141.04 g/mol [1][2][3]

CAS Number 30122-12-4 - [1][2][3][4]

Appearance
Clear colorless to

yellow liquid
-

Boiling Point Not specified K [5]

LogP (Octanol/Water

Partition Coefficient)
2.633 - [5]

Water Solubility

(log10WS)
-2.33 mol/l [5]

Density Not specified g/cm³

Vapor Pressure Not specified kPa [5]

Safety and Handling
1,3-Dichloropentane is classified as a flammable liquid and is harmful if swallowed, in contact

with skin, or inhaled.[2] It is also known to cause skin and serious eye irritation.[2] Appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn at all times when handling this chemical. Work should be conducted in a well-

ventilated fume hood.

GHS Hazard Statements:[2]

H226: Flammable liquid and vapor

H302: Harmful if swallowed

H312: Harmful in contact with skin

H315: Causes skin irritation
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H319: Causes serious eye irritation

H332: Harmful if inhaled

H335: May cause respiratory irritation

General Considerations for Chlorinated Solvents in
Chemical Reactions
While specific data for 1,3-dichloropentane is lacking, chlorinated solvents as a class, such as

dichloromethane and chloroform, are widely used in organic synthesis. They are generally

considered to be relatively inert and can dissolve a wide range of organic compounds. Their

polarity can vary, which influences their ability to solvate reactants and intermediates, thereby

affecting reaction rates and mechanisms. For instance, polar aprotic solvents can be

advantageous in certain nucleophilic substitution reactions.

Below is a generalized workflow for evaluating a novel solvent like 1,3-dichloropentane in a

chemical reaction.
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General Workflow for Solvent Evaluation

Define Reaction of Interest

Review Physicochemical Properties of 1,3-Dichloropentane

Assess Reactant & Product Solubility

Conduct Small-Scale Test Reactions

Analyze Reaction Outcome (Yield, Purity, Rate)

Optimize Reaction Conditions

Scale-Up Synthesis

Click to download full resolution via product page

Caption: A generalized workflow for evaluating a novel solvent.

Potential Research Directions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1348517?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Given the absence of literature on 1,3-dichloropentane as a reaction solvent, there is an

opportunity for novel research in this area. Key research questions could include:

Determining the solubility of common organic reactants and catalysts in 1,3-
dichloropentane.

Evaluating its performance in a range of common organic reactions (e.g., substitutions,

additions, metal-catalyzed couplings) and comparing the results to established solvents.

Investigating its stability under various reaction conditions (e.g., strong acids, bases,

oxidizing and reducing agents).

Conclusion
While 1,3-dichloropentane is commercially available and its basic properties are known, it

remains an unexplored solvent for chemical synthesis. The information provided here serves as

a starting point for researchers interested in investigating its potential applications. Any

experimental work should be preceded by a thorough risk assessment and conducted with

appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1348517#1-3-dichloropentane-as-a-solvent-in-
chemical-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1348517#1-3-dichloropentane-as-a-solvent-in-chemical-reactions
https://www.benchchem.com/product/b1348517#1-3-dichloropentane-as-a-solvent-in-chemical-reactions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1348517?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

